Cas no 921588-36-5 (5-Amino-1-cyclobutylhex-4-en-3-one)

• Product Name: 5-Amino-1-cyclobutylhex-4-en-3-one
• CAS No: 921588-36-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 744769
• Update Time: 2023-08-03

5-Amino-1-cyclobutylhex-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one, 5-amino-1-cyclobutyl-
• 5-amino-1-cyclobutylhex-4-en-3-one
• VCOWHOFOIOSLLE-UHFFFAOYSA-N
• 5-Amino-1-cyclobutylhex-4-en-3-one

• Inchi： 1S/C10H17NO/c1-8(11)7-10(12)6-5-9-3-2-4-9/h7,9H,2-6,11H2,1H3
• InChI Key： VCOWHOFOIOSLLE-UHFFFAOYSA-N
• SMILES： O=C(C=C(C)N)CCC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 192
• Topological Polar Surface Area: 43.1